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Compound of Interest

3-Bromoisoxazole-5-carboxylic
Compound Name: d
aci

Cat. No.: B046756

A Technical Guide to the Physical Properties of
3-Bromoisoxazole-5-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
Bromoisoxazole-5-carboxylic acid, a heterocyclic compound of interest in medicinal
chemistry and drug development. This document outlines its melting point and solubility
characteristics, supported by detailed experimental protocols for their determination.

Core Physical Properties

Quantitative data for the physical properties of 3-Bromoisoxazole-5-carboxylic acid are
summarized in the table below.

Property Value Source
Melting Point 170-175 °C [1]
Molecular Weight 191.97 g/mol [2]
Molecular Formula C4H2BrNO3 [2]
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Solubility data for 3-Bromoisoxazole-5-carboxylic acid is not readily available in the
searched literature. A general experimental protocol to determine solubility is provided in the
following section.

Experimental Protocols

The following sections detail standardized methodologies for determining the melting point and
solubility of 3-Bromoisoxazole-5-carboxylic acid.

Melting Point Determination

The melting point of 3-Bromoisoxazole-5-carboxylic acid can be determined using the
capillary method.

Apparatus:

e Melting point apparatus (e.g., Thiele tube or digital melting point device)
o Capillary tubes (sealed at one end)

e Thermometer

e Heating bath (e.g., silicone oil)

e Mortar and pestle

Procedure:

o Sample Preparation: A small amount of 3-Bromoisoxazole-5-carboxylic acid is finely
ground using a mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid at the sealed end. A
sample height of 2-3 mm is typically sufficient.

o Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the
sample is level with the thermometer bulb. This assembly is then placed in the heating bath
of the melting point apparatus.
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e Heating: The heating bath is heated at a steady rate.

e Observation: The temperature at which the solid first begins to melt (the onset of liquid
formation) and the temperature at which the entire solid has turned into a clear liquid are
recorded. The melting point is reported as this range.

Solubility Determination

A general qualitative and semi-quantitative method for determining the solubility of a carboxylic
acid in various solvents is described below.

Materials:
» 3-Bromoisoxazole-5-carboxylic acid

» A selection of solvents (e.g., water, ethanol, methanol, acetone, ethyl acetate,
dichloromethane, toluene, hexane)

o Test tubes

» Vortex mixer

e Analytical balance
Procedure:

¢ Qualitative Assessment:

To a series of labeled test tubes, add approximately 1-2 mg of 3-Bromoisoxazole-5-

[¢]

carboxylic acid.
o Add 1 mL of a specific solvent to each corresponding test tube.
o Agitate the mixture vigorously using a vortex mixer for 30-60 seconds.

o Visually inspect the solution for the presence of undissolved solid. Classify as "soluble,"
"partially soluble,” or "insoluble.”

e Semi-Quantitative Assessment (for soluble or partially soluble cases):
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o Weigh a precise amount of 3-Bromoisoxazole-5-carboxylic acid (e.g., 10 mg) and place
it in a test tube.

o Add the solvent in small, measured increments (e.g., 0.1 mL) with vigorous mixing after
each addition.

o Continue adding the solvent until the solid is completely dissolved.

o The solubility can then be estimated in terms of mg/mL.

Synthesis Workflow Visualization

While the primary focus of this guide is on physical properties, understanding the synthetic
origin of a compound is crucial for researchers. The following diagram illustrates a plausible
synthetic pathway for 3-Bromoisoxazole-5-carboxylic acid, based on common isoxazole
synthesis methodologies.

Click to download full resolution via product page

Caption: A representative synthetic workflow for 3-Bromoisoxazole-5-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carboxylic-acid-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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